N-(2-methoxybenzyl)-2-(phenylthio)acetamide
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Overview
Description
Acetobixan inhibitor of cellulose synthesis.
Scientific Research Applications
Radioligand Development for Imaging
- N-(2-methoxybenzyl)-2-(phenylthio)acetamide derivatives have been synthesized for use as radioligands in positron emission tomography (PET) imaging. These compounds target peripheral benzodiazepine receptors (PBR) in the brain, which are important for neurological research and potential clinical diagnostics (Zhang et al., 2003).
Synthesis of Pharmaceutical Products
- Derivatives of this compound are used in the synthesis of natural and pharmaceutical products. These compounds serve as versatile reagents for producing N-alkylacetamides and other benzyl carbamates, which are crucial in drug development (Sakai et al., 2022).
Studies in Antioxidant Activity
- Research on analogues of this compound, such as capsaicin derivatives, has explored their potential as antioxidants. These studies focus on understanding their ability to act as antioxidants by examining the stability of various radicals associated with them (Yancheva et al., 2020).
Properties
CAS No. |
380201-24-1 |
---|---|
Molecular Formula |
C16H17NO2S |
Molecular Weight |
287.4 g/mol |
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-2-phenylsulfanylacetamide |
InChI |
InChI=1S/C16H17NO2S/c1-19-15-10-6-5-7-13(15)11-17-16(18)12-20-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,17,18) |
InChI Key |
IVFWWYCRJNLKNB-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1CNC(=O)CSC2=CC=CC=C2 |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CSC2=CC=CC=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Acetobixan; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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